Cas no 1806079-75-3 (2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine
• CAS No: 1806079-75-3
• MF: C₇H₂BrF₃N₂O₂
• MW: 283.002191066742
• CID: 4801637
• Update Time: 2025-10-05

2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2BrF3N2O2/c8-6-4(14)5(15-7(9,10)11)3(1-12)2-13-6/h2,14H
• SMILES： BrC1C(=C(C(C#N)=CN=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2.4
• Topological Polar Surface Area: 66.1

Additional information on 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine (CAS: 1806079-75-3)

2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine (CAS: 1806079-75-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that utilizes palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group efficiently. This method not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The structural elucidation of this compound via NMR and X-ray crystallography has provided valuable insights into its molecular conformation, which is critical for understanding its reactivity and interactions with biological targets.

In terms of biological activity, 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine has been investigated for its potential as a kinase inhibitor. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase isoforms, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted therapies, particularly in oncology.

Furthermore, the compound's unique electronic properties, conferred by the trifluoromethoxy and cyano groups, have been explored in the context of agrochemical applications. Research published in Pest Management Science (2024) highlighted its efficacy as a precursor for the synthesis of novel pesticides. The electron-withdrawing nature of these functional groups enhances the compound's stability and bioavailability, making it a viable candidate for pest control formulations. Field trials have shown promising results, with reduced environmental persistence compared to traditional pesticides.

Despite these advancements, challenges remain in the clinical translation of 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound. Ongoing research is expected to shed light on its pharmacokinetics and pharmacodynamics, paving the way for its eventual application in human medicine.

In conclusion, 2-Bromo-5-cyano-3-hydroxy-4-(trifluoromethoxy)pyridine (CAS: 1806079-75-3) represents a versatile and promising compound in the realms of drug discovery and agrochemical development. Its unique structural features and biological activities make it a focal point of current research, with the potential to yield significant therapeutic and agricultural benefits. Continued investigation into its properties and applications will undoubtedly contribute to the advancement of chemical biology and pharmaceutical sciences.